Cas no 828933-29-5 (Acetonitrile,2-[(4-hydroxy-2,2,6,6-tetramethyl-1-piperidinyl)oxy]-)

• Product Name: Acetonitrile,2-[(4-hydroxy-2,2,6,6-tetramethyl-1-piperidinyl)oxy]-
• CAS No: 828933-29-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 716079
• PubChem ID: 45097281
• Update Time: 2025-04-19

Acetonitrile,2-[(4-hydroxy-2,2,6,6-tetramethyl-1-piperidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[(4-hydroxy-2,2,6,6-tetramethyl-1-piperidinyl)oxy]-
• Acetonitrile, [(4-hydroxy-2,2,6,6-tetramethyl-1-piperidinyl)oxy]- (9CI)
• 828933-29-5
• ACETONITRILE,[(4-HYDROXY-2,2,6,6-TETRAMETHYL-PIPERIDIN-1-YL)OXY]-
• SCHEMBL4812325
• [(4-Hydroxy-2,2,6,6-tetramethyl-1-piperidinyl)oxy]acetonitrile

• Inchi： 1S/C11H20N2O2/c1-10(2)7-9(14)8-11(3,4)13(10)15-6-5-12/h9,14H,6-8H2,1-4H3
• InChI Key： ZBMVDLSJGAXICQ-UHFFFAOYSA-N
• SMILES： O(CC#N)N1C(C)(C)CC(CC1(C)C)O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.5Ų